Cas no 2891456-50-9 (7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine)

• Product Name: 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine
• CAS No: 2891456-50-9
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6787546
• PubChem ID: 166460419
• Update Time: 2025-06-28

7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine
• 2891456-50-9

• Inchi： 1S/C10H12N4/c1-6-2-9(12)14-8-3-7(4-11)5-13-10(6)8/h2-3,5H,4,11H2,1H3,(H2,12,14)
• InChI Key： SAURVLMLTWEDCM-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C=C2C=1C(C)=CC(N)=N2

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine

7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine: A Comprehensive Overview

7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine is a structurally complex organic compound with the CAS registry number 2891456-50-9. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of amino and methyl substituents in its structure introduces unique chemical and biological properties, making it a subject of interest in various fields of research.

The molecular structure of 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine is characterized by a naphthyridine core with two substituents: an aminomethyl group at position 7 and a methyl group at position 4. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its reactivity and potential applications. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials and pharmaceutical agents.

One of the most promising areas of research involving this compound is its application in drug discovery. The naphthyridine framework is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine has been explored as a lead compound for developing inhibitors of kinase enzymes, which are critical in signaling pathways associated with cancer and inflammatory diseases. Its amino group provides a site for further functionalization, enabling the creation of bioisosteres or prodrugs that enhance pharmacokinetic properties.

In addition to its biological applications, 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine has shown potential in materials science. Its rigid aromatic structure and nitrogen-containing heterocycle make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as a building block for π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The methyl substitution at position 4 enhances the compound's stability under thermal and oxidative conditions, making it suitable for high-performance electronic devices.

The synthesis of 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. A common approach involves the condensation of appropriate diamines with aldehyde or ketone precursors under acidic or basic conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, the development of sustainable synthetic routes for 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine has gained significant attention. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production. For example, solvent-free reactions or the use of biodegradable solvents have been explored to enhance the eco-friendliness of this compound's synthesis.

In conclusion, 7-(Aminomethyl)-4-methyl-1,5-naphthyridin-2-amine (CAS No: 2891456-50-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern technology and therapeutic development.